Cas no 64626-32-0 (2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-)

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- structure

64626-32-0 structure

Product Name:2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-

CAS No:64626-32-0

Molecular Formula:C₂₀H₃₆O₆

Molecular Weight:372.49600

CID:515773

PubChem ID:71401320

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Properties

Names and Identifiers

- 2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
- 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
- 9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID
- Thromboxane B1
- CTK2F6709
- SR-01000946741-1
- Q27144319
- HMS3649N04
- SR-01000946741
- (9beta,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
- CS-0079777
- (2R,3s,4s)-tetrahydro-4,6-dihydroxy-2-[(1e,3s)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-heptanoic acid
- HY-120980
- (9S,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
- DB-214748
- CHEBI:73994
- 64626-32-0
- 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
- InChIKey： JSDWWNLTJCCSAV-VZBVYBAISA-N
- Inchi： InChI=1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/b13-12+/t15-,16-,17-,18+,20?/m0/s1
- SMILES： CCCCC[C@@H](/C=C/[C@@H]1[C@@H](CCCCCCC(=O)O)[C@H](CC(O)O1)O)O

Computed Properties

Exact Mass: 372.25100
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 13
Monoisotopic Mass: 372.25118886g/mol
Heavy Atom Count: 26
Complexity: 411
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 107Å²

Experimental Properties

LogP: 2.99340
PSA: 107.22000

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EC0U-1mg	9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID	64626-32-0	≥98%	1mg	$191.00	2024-04-22
A2B Chem LLC	AG67966-1mg	9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID	64626-32-0	≥98%	1mg	$126.00	2024-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-205525-1 mg	Thromboxane B1,	64626-32-0		1mg	￥978.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74346-1mg	Thromboxane B1	64626-32-0	98%	1mg	￥1552.00	2022-04-26

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